Cas no 72962-37-9 (9,10-Anthracenedione,1,5-bis[[2-(dimethylamino)ethyl]thio]-)

• Product Name: 9,10-Anthracenedione,1,5-bis[[2-(dimethylamino)ethyl]thio]-
• CAS No: 72962-37-9
• MF: C₂₂H₂₆N₂O₂S₂
• MW: 414.58404302597
• CID: 574612
• PubChem ID: 153422
• Update Time: 2025-04-19

9,10-Anthracenedione,1,5-bis[[2-(dimethylamino)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,5-bis[[2-(dimethylamino)ethyl]thio]-
• 1,5-Bis((2-(dimethylamino)ethyl)thio)-9,10-anthracenedione
• 1,5-bis[2-(dimethylamino)ethylsulfanyl]anthracene-9,10-dione
• 72962-37-9
• 9,10-Anthracenedione, 1,5-bis((2-dimethylamino)ethyl)thio)-
• DTXSID50223242

• Inchi： 1S/C22H26N2O2S2/c1-23(2)11-13-27-17-9-5-7-15-19(17)21(25)16-8-6-10-18(20(16)22(15)26)28-14-12-24(3)4/h5-10H,11-14H2,1-4H3
• InChI Key： JNLZNGGLXBIQHT-UHFFFAOYSA-N
• SMILES： S(CCN(C)C)C1=CC=CC2C(C3C(=CC=CC=3C(C=21)=O)SCCN(C)C)=O

Computed Properties

• Exact Mass: 414.14378
• Monoisotopic Mass: 414.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 563°C at 760 mmHg
• Flash Point: 294.3°C
• Refractive Index: 1.652
• PSA: 40.62